N-cyclooctyl-2H-1,3-benzodioxol-5-amine

• IUPAC Name: N-cyclooctyl-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C15H21NO2/c1-2-4-6-12(7-5-3-1)16-13-8-9-14-15(10-13)18-11-17-14/h8-10,12,16H,1-7,11H2
• InChI Key: KFTLUFBBWKVTLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

“N-cyclooctyl-2H-1,3-benzodioxol-5-amine” is a chemical compound with the molecular formula C15H21NO2. It is a reference standard supplied by various manufacturers.

Molecular Structure Analysis

The molecular structure of “N-cyclooctyl-2H-1,3-benzodioxol-5-amine” consists of a benzodioxol group attached to an amine group via a cyclooctyl chain. The molecular weight of the compound is 247.338.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-cyclooctyl-2H-1,3-benzodioxol-5-amine” such as melting point, boiling point, and density are not explicitly mentioned in the sources I found.

Scientific Research Applications

Cycloaddition Reactions

• Scope and Regioselectivity of Ruthenium-Catalyzed Cycloadditions : A study explored the [3 + 2]-cycloadditions of alkyl azides with internal alkynes, leading to trisubstituted-1,2,3-triazoles. This reaction, facilitated by a ruthenium catalyst, highlights the potential use of N-cyclooctyl-2H-1,3-benzodioxol-5-amine in similar cycloaddition processes (Majireck & Weinreb, 2006).

Amide Formation

• Amide Formation via Carbodiimide in Aqueous Media : Research into the mechanism of amide formation using carbodiimide in aqueous media may be relevant. This process involves the reaction between carboxylic acid and amine, potentially applicable to N-cyclooctyl-2H-1,3-benzodioxol-5-amine (Nakajima & Ikada, 1995).

Synthesis of Hindered N-Methylated Tetrapeptide

• Solution-Phase Synthesis Using Bts-Protected Amino Acid Chlorides : This research involved the synthesis of a hindered cyclosporin tetrapeptide subunit using Bts-protected amino acid chlorides. This process, involving N-methylation and N-acylation steps, could be relevant for synthesizing complex peptides including N-cyclooctyl-2H-1,3-benzodioxol-5-amine (Vedejs & Kongkittingam, 2000).

Synthesis and Application in Medicine

• Antimicrobial and Cytotoxic Activity of Novel Derivatives : A study focused on the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, which demonstrated significant antimicrobial and cytotoxic activities. This suggests potential medicinal applications for similar compounds, including N-cyclooctyl-2H-1,3-benzodioxol-5-amine (Noolvi et al., 2014).

Catalysis in Chemical Synthesis

• Catalytic Activity of Ru/Nb2O5 for Ketone Reductive Amination : A study reported the use of Ru/Nb2O5 catalysts in the reductive amination of cyclopentanone, demonstrating high yield and stability. This process is crucial in synthesizing amines, potentially including N-cyclooctyl-2H-1,3-benzodioxol-5-amine (Guo et al., 2019).

Advanced Organic Synthesis Techniques

• Intramolecular Hydroamination with Primary and Secondary Amines : This research presented the use of [Ir(COD)Cl]2 as a catalyst for intramolecular addition of primary and secondary amines to unactivated olefins. Such methods could be applied to the synthesis and modification of N-cyclooctyl-2H-1,3-benzodioxol-5-amine (Hesp et al., 2010).

Safety and Hazards

Specific safety and hazard information for “N-cyclooctyl-2H-1,3-benzodioxol-5-amine” is not available in the sources I found. It’s important to handle all chemical compounds with appropriate safety measures.